Cas no 100301-28-8 (4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide)
100301-28-8 structure
Product Name:4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide
CAS No:100301-28-8
MF:C20H27IN2
MW:422.346257448196
CID:1125521
PubChem ID:71332286
Update Time:2025-04-20
4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide Chemical and Physical Properties
Names and Identifiers
-
- 4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-N,N-dipropylaniline,iodide
- 4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-N,N-dipropylaniline
- iodide
- 2-{2-[4-(Dipropylamino)phenyl]ethenyl}-1-methylpyridin-1-ium iodide
- DTXSID10760764
- 100301-28-8
- Pyridinium, 2-[2-[4-(dipropylamino)phenyl]ethenyl]-1-methyl-, iodide (1:1)
- 4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide
-
- Inchi: 1S/C20H27N2.HI/c1-4-15-22(16-5-2)20-13-10-18(11-14-20)9-12-19-8-6-7-17-21(19)3;/h6-14,17H,4-5,15-16H2,1-3H3;1H/q+1;/p-1
- InChI Key: QNZMVNPCYKMJRA-UHFFFAOYSA-M
- SMILES: [I-].N(C1C=CC(C=CC2C=CC=C[N+]=2C)=CC=1)(CCC)CCC
Computed Properties
- Exact Mass: 394.9102
- Monoisotopic Mass: 422.12190g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 312
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 7.1Ų
Experimental Properties
- PSA: 7.12
4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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